Cas no 3066-44-2 (isocyanato(phenyl)methylbenzene)
3066-44-2 structure
Product Name:isocyanato(phenyl)methylbenzene
CAS No:3066-44-2
MF:C14H11NO
MW:209.243243455887
MDL:MFCD01863694
CID:294591
PubChem ID:4250935
Update Time:2025-04-19
isocyanato(phenyl)methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,1'-(isocyanatomethylene)bis-
- [Isocyanato(phenyl)methyl]benzene
- Diphenylmethyl isocyanate
- (isocyanatomethylene)dibenzene
- (Phenyl-isocyanato-methyl)-benzene
- 1,1'-(isocyanatomethylene)dibenzene
- benzhydryl isocyanate
- Benzhydrylisocyanat
- diphenylmethane monoisocyanate
- F2160-0003
- isocyanatodiphenylmethane
- 3066-44-2
- Benzene, 1,1'-(isocyanatomethylene)bis-
- EN300-236169
- diphenylmethane isocyanate
- DTXSID70401227
- diphenylmethylisocyanate
- diphenylmethyl-isocyanate
- AKOS009157286
- Di-phenylmethylisocyanate
- MFCD01863694
- BWLKKFSDKDJGDZ-UHFFFAOYSA-N
- SCHEMBL134389
- Diphenylmethyl isocyanate, 98%
- J-018046
- DIPHENYLMETHYL ISOCYANATE 98
- isocyanato(phenyl)methylbenzene
-
- MDL： MFCD01863694
- Inchi： 1S/C14H11NO/c16-11-15-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14H
- InChI Key： BWLKKFSDKDJGDZ-UHFFFAOYSA-N
- SMILES： O=C=NC(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 209.08400
- Monoisotopic Mass: 209.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.4A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.4
Experimental Properties
- Color/Form: liquid
- Density: 1.105 g/mL at 25 °C(lit.)
- Boiling Point: 298 °C(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.579(lit.)
- PSA: 29.43000
- LogP: 3.11180
- Solubility: Not determined
isocyanato(phenyl)methylbenzene Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H312-H315-H319-H332-H334-H335
- Warning Statement： P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S23; S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
- Storage Condition：2-8°C
isocyanato(phenyl)methylbenzene Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
isocyanato(phenyl)methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B450528-100mg |
[isocyanato(phenyl)methyl]benzene |
3066-44-2 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B450528-500mg |
[isocyanato(phenyl)methyl]benzene |
3066-44-2 | 500mg |
$ 250.00 | 2022-06-07 | ||
| TRC | B450528-1g |
[isocyanato(phenyl)methyl]benzene |
3066-44-2 | 1g |
$ 365.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D922471-100mg |
Diphenylmethyl isocyanate |
3066-44-2 | 95% | 100mg |
￥179.10 | 2022-01-10 | |
| eNovation Chemicals LLC | Y1255084-250mg |
Benzene, 1,1'-(isocyanatomethylene)bis- |
3066-44-2 | 97% | 250mg |
$220 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1255084-1g |
Benzene, 1,1'-(isocyanatomethylene)bis- |
3066-44-2 | 97% | 1g |
$260 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1255084-5g |
Benzene, 1,1'-(isocyanatomethylene)bis- |
3066-44-2 | 97% | 5g |
$495 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1255084-25g |
Benzene, 1,1'-(isocyanatomethylene)bis- |
3066-44-2 | 97% | 25g |
$1450 | 2024-06-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-234788-1g |
Diphenylmethyl isocyanate, |
3066-44-2 | 1g |
￥414.00 | 2023-09-05 | ||
| Enamine | EN300-236169-0.05g |
[isocyanato(phenyl)methyl]benzene |
3066-44-2 | 95% | 0.05g |
$19.0 | 2024-06-19 |
isocyanato(phenyl)methylbenzene Related Literature
-
1. Antitumour imidazotetrazines. Part 33. New syntheses of the antitumour drug temozolomide using ‘masked’ methyl isocyanatesYongfeng Wang,Malcolm F. G. Stevens,William T. Thomson,Bruce P. Shutts J. Chem. Soc. Perkin Trans. 1 1995 2783
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